Cas no 1267334-72-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl-
• CAS No: 1267334-72-4
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5273821
• Update Time: 2025-06-08

4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyclohexylpyrimidine-4-carboxylic acid
• 6-Chloro-2-cyclohexylpyrimidine-4-carboxylicacid
• 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl-

• Inchi： 1S/C11H13ClN2O2/c12-9-6-8(11(15)16)13-10(14-9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,15,16)
• InChI Key： WVXCTIYDIJXRDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C2CCCCC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl-

Introduction to 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) and Its Emerging Applications in Chemical Biology

4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl-, identified by the CAS number 1267334-72-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine derivatives family, which is well-documented for its role in various pharmacological applications. The presence of both chloro and cyclohexyl substituents in its molecular structure introduces distinct electronic and steric effects, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) consists of a pyrimidine core substituted with a carboxylic acid group at the 4-position, a chloro group at the 6-position, and a cyclohexyl group at the 2-position. This arrangement not only imparts specific chemical reactivity but also influences its interactions with biological targets. The carboxylic acid moiety can participate in hydrogen bonding, enhancing binding affinity to proteins, while the chloro group can serve as a leaving group in nucleophilic substitution reactions, facilitating further derivatization.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds for therapeutic purposes. The structural features of 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) make it an attractive candidate for investigating its potential as an intermediate in the synthesis of bioactive molecules. Studies have shown that pyrimidine derivatives can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in this compound may contribute to its ability to modulate biological pathways by interacting with enzymes or receptors.

One of the most compelling aspects of 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) is its versatility as a building block in medicinal chemistry. The chloro and cyclohexyl groups provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. For instance, replacing the chloro group with other functional groups can alter the compound's solubility, metabolic stability, or target specificity. Similarly, modifications to the cyclohexyl ring can influence its conformational flexibility and binding affinity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4). Molecular docking simulations have been used to predict how this compound might interact with various biological targets, such as kinases or transcription factors. These studies have suggested that it could potentially inhibit aberrant signaling pathways involved in diseases like cancer or inflammation. Furthermore, virtual screening approaches have helped identify analogs of this compound with enhanced potency or selectivity.

The synthesis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between pyrimidine precursors and carboxylation steps to introduce the carboxylic acid moiety. The introduction of the chloro group typically involves halogenation reactions, while the cyclohexyl substituent is often incorporated through alkylation or Friedel-Crafts acylation processes. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce this compound on a larger scale for research purposes.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-cyclohexyl- (CAS No. 1267334-72-4) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.